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Compound of Interest

Compound Name: Chelidonine

Cat. No.: B3420816 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Chelidonine. Adherence to these protocols is

critical to ensure personal safety and proper disposal of this cytotoxic compound.

Personal Protective Equipment (PPE)
All personnel handling Chelidonine must use the following personal protective equipment.

Selections are based on the GHS Hazard Statements indicating that Chelidonine is harmful if

swallowed, in contact with skin, or inhaled.[1][2]
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Procedure Gloves
Gown/Lab
Coat

Eye/Face
Protection

Respiratory
Protection

Weighing and

Preparing

Solutions (Solid

Form)

Double-gloving

with

chemotherapy-

grade nitrile

gloves (ASTM

D6978)

Disposable, low-

permeability

gown with knit

cuffs

Safety goggles

and a face shield

NIOSH-approved

N95 or higher-

rated respirator

Handling

Solutions

Chemotherapy-

grade nitrile

gloves (ASTM

D6978)

Disposable, low-

permeability

gown with knit

cuffs

Safety goggles

Not required if

handled in a

certified chemical

fume hood

Spill Cleanup

Double-gloving

with

chemotherapy-

grade nitrile

gloves (ASTM

D6978)

Disposable, low-

permeability

gown with knit

cuffs

Safety goggles

and a face shield

NIOSH-approved

respirator (e.g.,

N95 or PAPR)

Waste Disposal

Chemotherapy-

grade nitrile

gloves (ASTM

D6978)

Disposable, low-

permeability

gown with knit

cuffs

Safety goggles

Not required if

waste is properly

contained

Toxicity and Hazard Information
Chelidonine is classified as a hazardous substance. The following tables summarize its known

toxicity data and GHS classification.

Acute Toxicity Data
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Route of Exposure Species Value

Oral (LD50) Mouse 1300 mg/kg[3]

Intraperitoneal (LD50) Mouse 1.3 g/kg[4]

Intraperitoneal (LD50) Rat 2 g/kg[4]

Subcutaneous (LD50) Mouse 125 mg/kg

Globally Harmonized System (GHS) Classification

Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral 4
H302: Harmful if

swallowed

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled

It is important to note that specific Occupational Exposure Limits (OELs), such as Permissible

Exposure Limits (PELs) or Threshold Limit Values (TLVs), have not been established for

Chelidonine by major regulatory agencies like OSHA, NIOSH, or ACGIH.

Experimental Protocols: Handling and Disposal
The following protocols are based on best practices for handling cytotoxic and hazardous

chemicals.

Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, plastic-backed pads.

Weighing: Conduct all weighing of solid Chelidonine within a certified chemical fume hood

or a containment glove box to prevent inhalation of airborne particles.
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Solubilization: When preparing solutions, add the solvent to the solid Chelidonine slowly to

avoid splashing.

General Handling: All procedures involving Chelidonine solutions should be performed

within a chemical fume hood.

Decontamination: After each use, decontaminate all surfaces and equipment with a suitable

cleaning agent (e.g., a solution of detergent and water).

Hand Washing: Wash hands thoroughly with soap and water immediately after handling

Chelidonine, even if gloves were worn.

Disposal Plan
All waste contaminated with Chelidonine is considered hazardous waste.

Segregation: Segregate Chelidonine waste from other laboratory waste.

Solid Waste: Collect all contaminated solid waste, including gloves, gowns, absorbent pads,

and pipette tips, in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Chelidonine in a sealed, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless deemed compatible.

Sharps: Dispose of any contaminated sharps in a designated, puncture-resistant sharps

container that is clearly labeled as hazardous waste.

Container Labeling: All waste containers must be labeled with "Hazardous Waste," the name

"Chelidonine," and the associated hazard pictograms.

Storage and Pickup: Store waste containers in a designated, secure area away from

incompatible materials. Contact your institution's Environmental Health and Safety (EHS)

department for pickup and disposal procedures. Do not dispose of Chelidonine waste down

the drain or in the regular trash.

Chelidonine-Induced Apoptosis Signaling Pathway
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Chelidonine has been shown to induce apoptosis in cancer cells through multiple signaling

pathways. The diagram below illustrates a simplified representation of the p53-mediated

pathway.

Chelidonine-Induced p53-Mediated Apoptosis

Chelidonine

p53 Activation

GADD45a Upregulation p21 Upregulation

Caspase-3 CleavageG2/M Cell Cycle Arrest

Apoptosis

Click to download full resolution via product page

Chelidonine's role in p53-mediated apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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